Cas no 2228283-65-4 (1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine)
1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2228283-65-4
- EN300-1747886
- 1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-amine
- 1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine
-
- Inchi: 1S/C12H20N2S/c1-9(2)11-14-8-10(15-11)12(13)6-4-3-5-7-12/h8-9H,3-7,13H2,1-2H3
- InChI Key: WSXIEWIYHNGWBX-UHFFFAOYSA-N
- SMILES: S1C(C(C)C)=NC=C1C1(CCCCC1)N
Computed Properties
- Exact Mass: 224.13471982g/mol
- Monoisotopic Mass: 224.13471982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 67.2Ų
1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1747886-0.05g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-amine |
2228283-65-4 | 0.05g |
$1308.0 | 2023-09-20 | ||
| Enamine | EN300-1747886-0.1g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-amine |
2228283-65-4 | 0.1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1747886-0.25g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-amine |
2228283-65-4 | 0.25g |
$1432.0 | 2023-09-20 | ||
| Enamine | EN300-1747886-0.5g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-amine |
2228283-65-4 | 0.5g |
$1495.0 | 2023-09-20 | ||
| Enamine | EN300-1747886-1.0g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-amine |
2228283-65-4 | 1g |
$1557.0 | 2023-06-03 | ||
| Enamine | EN300-1747886-2.5g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-amine |
2228283-65-4 | 2.5g |
$3051.0 | 2023-09-20 | ||
| Enamine | EN300-1747886-5.0g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-amine |
2228283-65-4 | 5g |
$4517.0 | 2023-06-03 | ||
| Enamine | EN300-1747886-10.0g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-amine |
2228283-65-4 | 10g |
$6697.0 | 2023-06-03 | ||
| Enamine | EN300-1747886-1g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-amine |
2228283-65-4 | 1g |
$1557.0 | 2023-09-20 | ||
| Enamine | EN300-1747886-5g |
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-amine |
2228283-65-4 | 5g |
$4517.0 | 2023-09-20 |
1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine
Introduction to 1-(Propan-2-yl)-1,3-thiazol-5-ylcyclohexanamine (CAS No: 222828365)
The compound 1-(Propan-2-yl)-1,3-thiazol-5-ylcyclohexanamine, identified by the CAS number 222828365, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development.
Recent studies have highlighted the importance of thiazole derivatives in various biological systems, particularly in their role as inhibitors of specific enzymes and receptors. The integration of a cyclohexane ring with a thiazole moiety in this compound introduces interesting stereochemical and electronic properties that enhance its bioavailability and efficacy.
The synthesis of 1-(Propan-2-yl)-1,3-thiazol-5-ylcyclohexanamine involves a multi-step process that includes nucleophilic substitution and cyclization reactions, ensuring high purity and structural integrity of the final product.
In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative diseases due to its ability to modulate key cellular pathways involved in inflammation and oxidative stress.
Further research is ongoing to explore its pharmacokinetic profile and safety parameters, which are critical for advancing it into clinical trials.
2228283-65-4 (1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)